![molecular formula C12H12N2O4S B1382981 N-[6-(benzyloxy)pyridin-3-yl]sulfamic acid CAS No. 1795514-19-0](/img/structure/B1382981.png)
N-[6-(benzyloxy)pyridin-3-yl]sulfamic acid
Overview
Description
“N-[6-(benzyloxy)pyridin-3-yl]sulfamic acid” is a chemical compound with the CAS Number: 1795514-19-0 . It has a molecular weight of 280.3 and is typically stored at room temperature . The compound is usually available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is (6-(benzyloxy)pyridin-3-yl)sulfamic acid . The InChI code for this compound is 1S/C12H12N2O4S/c15-19(16,17)14-11-6-7-12(13-8-11)18-9-10-4-2-1-3-5-10/h1-8,14H,9H2,(H,15,16,17) .Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . It has a molecular weight of 280.3 .Scientific Research Applications
Antimicrobial Properties
- A study conducted by El‐Sayed et al. (2017) explored a series of pyridines and pyridine-based sulfa drugs as antimicrobial agents. This research highlights the significant antimicrobial activity of certain synthesized compounds, demonstrating the potential application of N-[6-(benzyloxy)pyridin-3-yl]sulfamic acid derivatives in antimicrobial treatments (El‐Sayed et al., 2017).
Catalytic Applications
- Zhang et al. (2016) synthesized magnetically separable graphene oxide anchored sulfonic acid nanoparticles and demonstrated their high catalytic activity in the synthesis of pyridine derivatives. This study suggests the potential of this compound in catalysis, especially in green chemistry applications (Zhang et al., 2016).
Biological Evaluation and Docking Studies
- Fathima et al. (2021) conducted molecular docking and biological evaluation of novel benzoxazole derivatives, including those with pyridine structures. The study provides insights into the interaction of these compounds with biological targets and their potential in drug development (Fathima et al., 2021).
Antibacterial Activity
- Reddy and Prasad (2021) synthesized a series of amide derivatives and evaluated their antibacterial activity. This research points to the potential use of this compound derivatives in developing new antibacterial agents (Reddy & Prasad, 2021).
Catalysis in Synthesis of Organic Compounds
- Asghari and Mohammadnia (2017) focused on the preparation and characterization of sulfamic acid pyridinium chloride-functionalized nanoparticles, highlighting their utility as catalysts in organic synthesis. This indicates the role of this compound in facilitating chemical reactions, particularly in the synthesis of organic compounds (Asghari & Mohammadnia, 2017).
Pharmaceutical Solvates Formation
- Patel and Purohit (2017) investigated the formation of pharmaceutical solvates involving sulfonamides and pyridine derivatives. The study's insights into solvate formation can be extended to this compound, showing its potential in pharmaceutical applications (Patel & Purohit, 2017).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(6-phenylmethoxypyridin-3-yl)sulfamic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4S/c15-19(16,17)14-11-6-7-12(13-8-11)18-9-10-4-2-1-3-5-10/h1-8,14H,9H2,(H,15,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXOJWCOJSSYDCG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=NC=C(C=C2)NS(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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